3-Cyclohexyl-4-fluoro-1H-indole

• IUPAC Name: 3-cyclohexyl-4-fluoro-1H-indole
• InChI: InChI=1S/C14H16FN/c15-12-7-4-8-13-14(12)11(9-16-13)10-5-2-1-3-6-10/h4,7-10,16H,1-3,5-6H2
• InChI Key: SUVBINXIOACFLW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CNC3=C2C(=CC=C3)F
• Molecular Formula: C14H16FN
• Molecular Weight: 217.28 g/mol

Description

3-Cyclohexyl-4-fluoro-1H-indole is an organic compound that belongs to the family of indoles. It has a molecular formula of C14H16FN and a molecular weight of 217.287.

Synthesis Analysis

One of the common methods for synthesizing indole derivatives is the Fischer indolisation–indole N-alkylation sequence. This process is rapid, operationally straightforward, generally high yielding, and draws upon readily available building blocks (aryl hydrazines, ketones, alkyl halides) to generate densely substituted indole products.

Molecular Structure Analysis

The molecular structure of 3-Cyclohexyl-4-fluoro-1H-indole consists of a cyclohexyl group attached to the 3rd position and a fluorine atom attached to the 4th position of the indole ring.

Scientific Research Applications

Antiviral Activity

. .

Anti-inflammatory Activity

. This makes them potentially useful in the treatment of conditions characterized by inflammation.

Anticancer Activity

. They could be used in the development of new cancer therapies.

Anti-HIV Activity

. This suggests potential applications in the treatment of HIV/AIDS.

Antioxidant Activity

. This property could be harnessed in the development of treatments for conditions caused by oxidative stress.

Antimicrobial Activity

. This makes them potentially useful in combating various bacterial and fungal infections.

Antitubercular Activity

. They could be used in the development of new treatments for tuberculosis.

Antidiabetic Activity

. This suggests potential applications in the treatment of diabetes.

Safety and Hazards

The safety data sheet for 3-Cyclohexyl-4-fluoro-1H-indole suggests that it should be kept away from heat/sparks/open flames/hot surfaces and that it should be handled with proper protective equipment. If inhaled or ingested, or if it comes into contact with skin or eyes, appropriate first aid measures should be taken.

Future Directions

Indole derivatives, including 3-Cyclohexyl-4-fluoro-1H-indole, have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. This suggests that there is significant potential for future research and development involving this compound.

Mechanism of Action

Target of Action

It is known that indole derivatives, in general, bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

For instance, some indole derivatives have been reported to exhibit antiviral activity by inhibiting viral replication . The specific interaction of 3-Cyclohexyl-4-fluoro-1H-indole with its targets and the resulting changes would require further investigation.

Biochemical Pathways

Indole derivatives are known to affect a variety of biochemical pathways due to their broad-spectrum biological activities . For instance, some indole derivatives have been reported to inhibit key enzymes in the biochemical pathways of certain diseases

Result of Action

Indole derivatives are known to have diverse biological activities, which suggest that they could have a wide range of molecular and cellular effects